molecular formula C12H14O2 B8326616 2-Benzyloxymethyl-4,5-dihydrofuran

2-Benzyloxymethyl-4,5-dihydrofuran

Cat. No.: B8326616
M. Wt: 190.24 g/mol
InChI Key: HKWZOILKOFYBOG-UHFFFAOYSA-N
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Description

2-Benzyloxymethyl-4,5-dihydrofuran is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O2

Molecular Weight

190.24 g/mol

IUPAC Name

5-(phenylmethoxymethyl)-2,3-dihydrofuran

InChI

InChI=1S/C12H14O2/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-3,5-7H,4,8-10H2

InChI Key

HKWZOILKOFYBOG-UHFFFAOYSA-N

Canonical SMILES

C1COC(=C1)COCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.69 g of sodium hydride (as a 55% w/w suspension in mineral oil) were suspended in 150 ml of dimethylformamide, and 17.64 g of 4,5-dihydrofurfuryl alcohol (prepared as described in Preparation 48) in 30 ml of dimethylformamide were added dropwise at 5°-10° C. over 30 minutes, whilst ice-cooling. The mixture was stirred at room temperature for 1 hour, and then 20.93 ml of benzyl bromide were added dropwise thereto at 10°-15° C. over a further 30 minutes, whilst ice-cooling. The reaction mixture was stirred at room temperature for 1 hour, poured into 2 liters of water and extracted twice with ethyl acetate. The extracts were combined, washed with water, dried over anhydrous magnesium sulfate and evaporated to dryness under reduced pressure, to give 17.8 g of an oily residue. This residue was purified by column chromatography through 400 g of silica gel. Those fractions eluted with a 7:100 by volume mixture of hexane and diethyl ether afforded 3.71 g of the title compound as a colorless oil.
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7.69 g
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17.64 g
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30 mL
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20.93 mL
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2 L
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150 mL
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